Cas no 131690-60-3 ((3S)-3-amino-3-(4-chlorophenyl)propanoic acid)

• Product Name: (3S)-3-amino-3-(4-chlorophenyl)propanoic acid
• CAS No: 131690-60-3
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD03840457
• CID: 64121
• PubChem ID: 684223
• Update Time: 2025-10-18

(3S)-3-amino-3-(4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(4-chlorophenyl)propionic acid
• (S)-3-Amino-3-(4-chlorophenyl)propanoic acid
• (S)-3-AMINO-3-(4-CHLORO-PHENYL)-PROPIONIC ACID
• (S)-3-Amino-3-(4-chlorophenyl)-propionic acid
• ß-S-4-Chlorophenylalanine
• (s)-3-amino-3-(4-chloro-phenyl)-propanoic acid
• (S)-beta-(p-chlorophenyl)alanine
• (S)-pound inverted question mark-(p-chlorophenyl)alanine
• S-4-Br-PHA
• (S)-ßS-4-Chloro-PHA
• H-b-Phe(4-Cl)-OH
• RARECHEM LK HC T318
• H-BETA-PHE(4-CL)-OH
• H-D-PHG(4-CL)-(C*CH2)OH
• -S-4-Chlorophenylalanine
• (S)--(p-chlorophenyl)alanine
• (S)-beta-4-Chlorophenylalanine
• (3S)-3-amino-3-(4-chlorophenyl)propanoic acid
• (s)-3-(p-chlorophenyl)-beta-alanine
• (s)-4-chloro-beta-phenylalanine
• (s)-b-(p-chlorophenyl)-b-alanine
• (s)-3-amino-3-(4-chloro-phenyl)propionic acid
• (S)-beta-amino-beta-(4-chlorophenyl)propionic acid
• AKOS010394515
• CS-0031370
• Benzenepropanoic acid, beta-amino-4-chloro-, (betaS)-
• AC-6663
• H-D-Phg(4-Cl)-(C#CH2)OH
• MFCD03840457
• BCP9000032
• (S)-3-amino-3-(4-chlorophenyl)propanoic acid;(S)-3-(P-CHLOROPHENYL)-BETA-ALANINE
• DTXSID70350620
• EN300-1070133
• (s)-3-amino-3-(4-chlorophenyl)propanoicacid
• BXGDBHAMTMMNTO-QMMMGPOBSA-N
• 131690-60-3
• DS-1174
• AM85557
• AKOS015853988
• s-3-amino-3-(4-chloro-phenyl)-propionic acid
• SCHEMBL390335

• MDL： MFCD03840457
• Inchi： 1S/C9H10ClNO2/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1
• InChI Key： BXGDBHAMTMMNTO-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.333
• Melting Point: No data available
• Boiling Point: 345.8 ºC at 760 mmHg
• Flash Point: 162.9 ºC
• Refractive Index: 1.588
• PSA: 63.32000
• LogP: 2.51480

(3S)-3-amino-3-(4-chlorophenyl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives